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Compound of Interest

Compound Name: Brassilexin

Cat. No.: B1667506

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides guidance on the proper disposal of Brassilexin based on
its known chemical properties and general laboratory safety protocols. As no specific Safety
Data Sheet (SDS) with official disposal procedures was found, a precautionary approach must
be taken, treating Brassilexin as a potentially hazardous substance. Always consult with your
institution's Environmental Health and Safety (EHS) department for specific disposal
requirements in your location.

Immediate Safety and Handling

Brassilexin is a sulphur-containing phytoalexin for research use only.[1][2][3] Due to the lack of
a specific SDS, it is crucial to handle this compound with care to minimize exposure.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.

» Hand Protection: Use chemical-resistant gloves (e.g., nitrile).
o Body Protection: Wear a standard laboratory coat.

Handling:
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fume hood.

Do not eat, drink, or smoke when handling Brassilexin.

Wash hands thoroughly after handling.

Avoid inhalation of dust or fumes. Handle in a well-ventilated area, preferably in a chemical

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Chemical and Physical Properties of Brassilexin

The following table summarizes the known properties of Brassilexin, which are important for

its safe handling and disposal.

Property Value Source
Chemical Formula C9H6N2S [2][3]
Molecular Weight 174.22 g/mol [2][3]
Appearance Pale Yellow to Pale Grey Solid [3]

Storage Temperature

2-8°C

[3]

Chemical Class

Isothiazole, Indole Phytoalexin

[4]

Undergoes reduction,

hydrolysis, and oxidation.[4][5]

Reactivity , _
Incompatible with strong
oxidizing agents.

Solubility Insoluble in water.

[6]

Proper Disposal Procedures

The following step-by-step guide outlines the recommended disposal procedure for

Brassilexin, based on a precautionary approach for a chemical with unknown hazards.

Experimental Protocol for Disposal:
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» Waste Identification and Segregation:

o Treat all solid Brassilexin waste and any materials contaminated with it (e.g., weighing
paper, gloves, pipette tips) as hazardous chemical waste.

o Segregate Brassilexin waste from other waste streams to prevent accidental reactions.
e Waste Containment:

o Place solid Brassilexin waste in a clearly labeled, sealed, and chemically compatible
container. A high-density polyethylene (HDPE) container is a suitable choice.

o The container must be labeled "Hazardous Waste" and clearly identify the contents as
"Brassilexin."

o If Brassilexin has been dissolved in a solvent, the resulting solution should be collected in
a separate, labeled hazardous waste container appropriate for that solvent.

o Storage of Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials.

o Follow your institution's guidelines for the temporary storage of hazardous waste.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the Brassilexin waste.

o Provide the EHS department with all available information about the compound.

o Do not attempt to dispose of Brassilexin down the drain or in the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Brassilexin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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